Cas no 61547-40-8 (3-(2-acetyloxyphenyl)prop-2-ynoic Acid)

• Product Name: 3-(2-acetyloxyphenyl)prop-2-ynoic Acid
• CAS No: 61547-40-8
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 954673
• PubChem ID: 324346
• Update Time: 2025-04-19

3-(2-acetyloxyphenyl)prop-2-ynoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-acetyloxyphenyl)prop-2-ynoic Acid
• 3-(2-acetyloxyphenyl)propynoic acid
• AC1L8AB3
• NSC289498
• o-Acetoxy-phenylpropiolsaeure
• NSC-289498
• 3-[2-(Acetyloxy)phenyl]prop-2-ynoic acid
• 61547-40-8
• DTXSID70314868

• Inchi： 1S/C11H8O4/c1-8(12)15-10-5-3-2-4-9(10)6-7-11(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： VNTTUKKQHLADDG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1C#CC(=O)O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 382.8°C at 760 mmHg
• Flash Point: 153.6°C
• Refractive Index: 1.586
• PSA: 63.6
• LogP: 1.04800